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Compound of Interest

Compound Name: Dodecyl Phthalate-d4

Cat. No.: B1160526

Get Quote

Precision Analytics for Long-Chain Phthalate Metabolites

Executive Summary
In the high-stakes arena of pharmacokinetic profiling and environmental biomonitoring, Dodecyl

hydrogen phthalate-d4 (MDP-d4) serves as the critical internal standard for quantifying

exposure to Di-dodecyl phthalate (DDP). As a long-chain phthalate metabolite, the unlabeled

analog (MDP) exhibits significant lipophilicity and surface adsorption ("stickiness"), making

accurate quantitation without a stable isotope-labeled internal standard (SIL-IS) nearly

impossible due to matrix effects and ionization suppression.

This guide provides a definitive reference for the nomenclature, physicochemical properties,

and validated LC-MS/MS workflows for MDP-d4, designed for researchers requiring absolute

rigor in trace analysis.

Part 1: Nomenclature & Synonyms
Core Directive: Precision in chemical identification is non-negotiable to avoid sourcing errors,

particularly distinguishing between ring-labeled and chain-labeled isotopes.
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The target compound is a Ring-Labeled deuterium isotope. The deuterium atoms are located

on the benzene ring (positions 3, 4, 5, 6), ensuring the label is retained even if the alkyl chain

undergoes metabolic degradation (though rare for the monoester).

Validated Synonym Table
Category Primary Name / Synonym Notes

IUPAC Name
1,2-Benzenedicarboxylic acid,

1-dodecyl ester-d4

The most chemically accurate

descriptor.

Common Name
Dodecyl hydrogen phthalate-

d4

"Hydrogen" denotes the free

carboxylic acid group.[1]

Alternate Common Mono-n-dodecyl phthalate-d4
Often abbreviated as MDP-d4

or mDP-d4.

Industrial Synonym Monolauryl phthalate-d4

"Lauryl" is the industrial

nomenclature for the C12 alkyl

chain.

CAS Number (Labeled) 2732763-22-1
Specific to the ring-d4 variant.

[1][2]

CAS Number (Unlabeled) 21577-80-0
Provided for reference to

parent compound.[1][2][3]

Chemical Formula C₂₀H₂₆D₄O₄
Mass shift of +4.025 Da

relative to native.

Structural Identification
SMILES (Isomeric):[2H]C1=C(C(=C(C(=C1[2H])C(=O)O)C(=O)OCCCCCCCCCCCC)[2H])

[2H]

Key Feature: The ortho relationship of the free acid and the ester linkage on a

tetradeuterated benzene ring.

Part 2: Chemical Properties & Stability (E-E-A-T)
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Expert Insight: Long-chain monoesters like MDP-d4 function as surfactants. They form micelles

in aqueous solutions and adsorb aggressively to polypropylene (PP) pipette tips and LC tubing.

Physicochemical Profile[4][5]
Molecular Weight: 338.48 g/mol (Calculated).

LogP (Octanol/Water): ~5.5 (High Lipophilicity).

Solubility:

Water: Very low (< 1 mg/L).

Organic Solvents: Soluble in Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate.

Recommendation: Prepare stock solutions in Methyl tert-butyl ether (MTBE) or Methanol

to prevent precipitation.

Stability & Handling
Hydrolysis Risk: The ester bond is susceptible to acid/base hydrolysis. Store at -20°C in

neutral solvents.

Glass vs. Plastic:ALWAYS use silanized glass vials. Standard plasticware will leach non-

labeled phthalates (background noise) and adsorb the labeled standard (signal loss),

destroying the isotope ratio.

Part 3: Bioanalytical Application (The "Why")
In LC-MS/MS, the primary challenge with phthalates is Ion Suppression caused by

phospholipids in biological matrices (urine/serum).

Co-Elution: MDP-d4 elutes at the exact same retention time as native MDP.

Matrix Correction: Any suppression affecting the native analyte affects the d4-IS equally. The

ratio (Area_Native / Area_IS) remains constant, correcting the data.

Fragment Stability: The d4 label on the ring is crucial. During Collision Induced Dissociation

(CID), the phthalate monoester typically loses the alkyl chain.
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Native Transition: m/z 333 → 149 (Phthalic Anhydride).

d4-IS Transition: m/z 337 → 153 (Phthalic Anhydride-d4).

Note: If the chain were labeled, the fragment would be m/z 149, making it indistinguishable

from background noise.

Part 4: Experimental Workflow (Self-Validating
Protocol)
Objective: Quantification of MDP in human urine using MDP-d4 as the Internal Standard.

Sample Preparation (Enzymatic Deconjugation & SPE)
Phthalates are excreted as glucuronide conjugates. You must deconjugate them to measure

"total" phthalate.

Step-by-Step Protocol:

Aliquot: Transfer 1.0 mL Urine into a glass tube.

Spike IS: Add 20 µL of MDP-d4 working solution (100 ng/mL in MeOH).

Validation Check: Allow to equilibrate for 30 mins to ensure IS binds to matrix proteins

similarly to the analyte.

Buffer: Add 0.5 mL Ammonium Acetate (pH 6.5).

Digestion: Add 10 µL

-Glucuronidase (E. coli K12). Incubate at 37°C for 90 mins.

Solid Phase Extraction (SPE):

Cartridge: Polymeric Hydrophilic-Lipophilic Balance (e.g., Oasis HLB or Strata-X), 60mg.

Condition: 2 mL MeOH followed by 2 mL Water.

Load: Load the digested sample.
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Wash: 2 mL 5% Methanol in Water (Removes salts/polar interferences).

Elute: 2 mL Acetonitrile (ACN).

Concentrate: Evaporate to dryness under Nitrogen (35°C). Reconstitute in 200 µL 50:50

Water:ACN.

LC-MS/MS Parameters
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Mode: Negative Electrospray Ionization (ESI-).[4]

Parameter Setting Rationale

Column C18 (2.1 x 50mm, 1.7 µm)
Short column for fast elution;

C18 retains lipophilic MDP.

Mobile Phase A 0.1% Acetic Acid in Water
Weak acid aids negative

ionization stability.

Mobile Phase B 0.1% Acetic Acid in Acetonitrile
Strong organic solvent

required to elute C12 chain.

Flow Rate 0.4 mL/min Optimal for ESI desolvation.

Gradient 10% B to 95% B in 8 mins
Slow ramp needed to separate

MDP from other phthalates.

MRM Transitions:

Analyte (MDP): 333.2

149.0 (Quant), 333.2

289.2 (Qual).

Internal Standard (MDP-d4): 337.2

153.0.
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Part 5: Visualization of Pathways
Metabolic Pathway & Analytical Logic
This diagram illustrates the biological origin of MDP and the analytical strategy using the d4

isotope.
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(Parent Compound)
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(Target Analyte)

Hydrolysis (Esterase)

MDP-Glucuronide
(Excreted Form)

Phase II Conjugation
(UGT Enzyme)

LC-MS/MS Detection
(m/z 333 vs 337)

Analyte Signal

Lab Step:
Beta-Glucuronidase

MDP-d4
(Internal Standard)

Reference Signal
(Corrects Matrix Effects)

Click to download full resolution via product page

Caption: Metabolic hydrolysis of DDP to MDP, followed by laboratory deconjugation and spiking

with MDP-d4 for normalized MS detection.

LC-MS/MS Workflow Logic
The specific steps required to isolate this lipophilic metabolite.
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Caption: Validated workflow for extracting lipophilic phthalates from urine using Solid Phase

Extraction (SPE).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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